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Compound of Interest

Compound Name:
Furan-2-carboximidamide

hydrochloride

Cat. No.: B1315031 Get Quote

Furan-2-carboximidamide Hydrochloride:
Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling and storage of Furan-2-carboximidamide
hydrochloride (CAS RN: 54610-69-4).

Frequently Asked Questions (FAQs)
Q1: What is the recommended personal protective equipment (PPE) when handling Furan-2-
carboximidamide hydrochloride?

A1: It is crucial to wear appropriate personal protective equipment to minimize exposure. This

includes:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working with the powder outside of a ventilated enclosure or if dust

is generated, a NIOSH-approved respirator is recommended.
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Q2: What are the primary hazards associated with Furan-2-carboximidamide hydrochloride?

A2: Furan-2-carboximidamide hydrochloride is classified as an irritant. The primary hazards

include skin irritation and serious eye irritation. Inhalation of the dust may cause respiratory

tract irritation. It is also important to note that finely divided organic powders can form explosive

mixtures in the air.

Q3: How should I properly store this compound?

A3: Proper storage is essential to maintain the integrity and stability of Furan-2-
carboximidamide hydrochloride. Store the compound in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent moisture ingress. It should be stored away from

incompatible materials, particularly strong oxidizing agents. While some suppliers suggest

room temperature storage, it is always best to consult the product-specific information for any

temperature-sensitive storage requirements.

Q4: What should I do in case of accidental exposure?

A4: In the event of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off with plenty of soap and water. Remove contaminated clothing and

wash it before reuse. If skin irritation occurs, seek medical advice.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Q5: Are there any known incompatibilities with this compound?

A5: Yes, Furan-2-carboximidamide hydrochloride should not be stored or handled with

strong oxidizing agents. Reactions with these materials can generate heat and potentially lead

to a fire or explosion.
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Troubleshooting Guide
Issue Possible Cause Troubleshooting Steps

Compound has discolored or

changed in appearance.

Exposure to moisture, light, or

incompatible substances.

1. Ensure the container is

always tightly sealed when not

in use. 2. Store in a dark or

amber vial to protect from light.

3. Verify that no incompatible

chemicals (e.g., oxidizing

agents) are stored in the

immediate vicinity.

Difficulty in dissolving the

compound.

The hydrochloride salt is

generally more water-soluble

than the free base. However,

solubility issues can still arise.

1. Gently warm the solvent

while stirring. 2. Use a

sonicator to aid dissolution. 3.

Consult the literature for

appropriate solvent systems

for your specific application.

Inconsistent experimental

results.

Potential degradation of the

compound due to improper

storage or handling.

1. Review storage conditions

to ensure they meet the

recommendations. 2. Always

use a fresh, properly stored

sample for critical experiments.

3. Handle the compound

quickly and minimize its

exposure to the atmosphere.

Quantitative Data Summary
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Property Value

Molecular Formula C₅H₇ClN₂O

Molecular Weight 146.57 g/mol

Appearance Solid

Storage Temperature
Room Temperature (Sealed in a dry

environment)

Occupational Exposure Limits (PEL, TLV)
Data not publicly available. Consult supplier-

specific SDS.

LD50/LC50
Toxicological data not publicly available. Handle

with care as a potentially hazardous substance.

Experimental Protocols & Workflows
Standard Handling Protocol
This protocol outlines the standard procedure for handling Furan-2-carboximidamide
hydrochloride powder in a laboratory setting.
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Standard Handling Workflow

Don Personal Protective Equipment (PPE)
(Gloves, Safety Glasses, Lab Coat)

Work in a Ventilated Area
(e.g., Fume Hood)

Weigh the Required Amount of Compound

Tightly Seal the Container Immediately After Use

Clean the Work Area and Properly Dispose of Waste

Store the Compound in a Cool, Dry Place

Click to download full resolution via product page

Caption: Standard workflow for handling Furan-2-carboximidamide hydrochloride.

Spill Response Protocol
This workflow details the steps to be taken in the event of a small spill of Furan-2-
carboximidamide hydrochloride powder.
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Spill Response Workflow

Evacuate and Secure the Area

Don Appropriate PPE
(including respiratory protection)

Gently Cover the Spill with an Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Scoop the Material into a Labeled Waste Container

Clean the Spill Area with a Wet Cloth

Dispose of Waste According to Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for responding to a small spill of the compound.

To cite this document: BenchChem. [Furan-2-carboximidamide hydrochloride handling and
storage precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315031#furan-2-carboximidamide-hydrochloride-
handling-and-storage-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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